Cas no 288252-04-0 (5-amino-2-phenoxybenzonitrile)

• Product Name: 5-amino-2-phenoxybenzonitrile
• CAS No: 288252-04-0
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 3930257
• PubChem ID: 21942386
• Update Time: 2025-06-08

5-amino-2-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-amino-2-phenoxy-
• 5-amino-2-phenoxybenzonitrile
• G53166
• MFCD14617347
• MNIAKJQVYACFRT-UHFFFAOYSA-N
• SCHEMBL5553314
• 288252-04-0
• AKOS010550793
• EN300-154368
• Z802627884
• NLA25204

• Inchi： 1S/C13H10N2O/c14-9-10-8-11(15)6-7-13(10)16-12-4-2-1-3-5-12/h1-8H,15H2
• InChI Key： MNIAKJQVYACFRT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1C#N)N

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on 5-amino-2-phenoxybenzonitrile

Introduction to 5-amino-2-phenoxybenzonitrile (CAS No. 288252-04-0)

5-amino-2-phenoxybenzonitrile, with the chemical formula C₇H₆N₂O, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 288252-04-0, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 5-amino-2-phenoxybenzonitrile consists of a benzonitrile core substituted with an amino group at the 5-position and a phenoxy group at the 2-position. This particular arrangement of functional groups imparts unique chemical reactivity, making it a useful building block for the development of novel pharmaceutical agents. The benzonitrile moiety, in particular, is known for its ability to participate in various organic transformations, including nucleophilic addition and cyclization reactions, which are pivotal in drug discovery processes.

In recent years, 5-amino-2-phenoxybenzonitrile has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop new compounds with therapeutic properties. For instance, derivatives of this molecule have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both amino and phenoxy groups provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of 5-amino-2-phenoxybenzonitrile is its role in the development of antimicrobial agents. The benzonitrile group is known to exhibit broad-spectrum antimicrobial activity, making it an attractive scaffold for designing new antibiotics. Furthermore, the phenoxy group can enhance binding affinity to bacterial enzymes, improving the efficacy of the resulting compounds. Recent studies have demonstrated that certain derivatives of this molecule exhibit promising activity against multidrug-resistant bacteria, highlighting its potential as a lead compound in antibiotic development.

The synthetic pathways for 5-amino-2-phenoxybenzonitrile have also been optimized to improve yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

Another area where 5-amino-2-phenoxybenzonitrile has shown promise is in the field of neuropharmacology. Researchers have investigated its derivatives as potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzonitrile moiety is particularly relevant here, as it can interact with specific receptors in the brain that are involved in these conditions. Preliminary studies suggest that certain analogs of this compound may modulate neurotransmitter activity, offering a new avenue for therapeutic intervention.

The versatility of 5-amino-2-phenoxybenzonitrile extends beyond pharmaceutical applications. It has also been explored in materials science, where its ability to form coordination complexes with metal ions makes it useful in developing functional materials. These complexes exhibit unique optical and electronic properties, which are valuable for applications in sensors and catalysts.

In conclusion, 5-amino-2-phenoxybenzonitrile, identified by its CAS number 288252-04-0, is a multifaceted compound with significant potential across various domains of chemistry and biology. Its structural features enable diverse applications, from drug development to materials science, underscoring its importance as a research chemical. As ongoing studies continue to uncover new uses and refine synthetic methodologies, the importance of this compound is likely to grow even further.